Cas no 389074-00-4 (N-5-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-ethylbutanamide)

• Product Name: N-5-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-ethylbutanamide
• CAS No: 389074-00-4
• MF: C₁₆H₁₉BrN₄O₂S₂
• MW: 443.38165974617
• CID: 6195000
• PubChem ID: 3586071
• Update Time: 2025-10-30

N-5-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-ethylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-5-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-ethylbutanamide
• N-[5-[2-(4-bromoanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-ethylbutanamide
• 389074-00-4
• F0509-0299
• N-[5-({[(4-bromophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-ethylbutanamide
• AKOS002086708
• N-(5-((2-((4-bromophenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-ethylbutanamide
• Oprea1_512466
• SR-01000565966
• SR-01000565966-1

• Inchi： 1S/C16H19BrN4O2S2/c1-3-10(4-2)14(23)19-15-20-21-16(25-15)24-9-13(22)18-12-7-5-11(17)6-8-12/h5-8,10H,3-4,9H2,1-2H3,(H,18,22)(H,19,20,23)
• InChI Key： MRVIBWPRONFBKE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CSC1=NN=C(NC(C(CC)CC)=O)S1)=O

Computed Properties

• Exact Mass: 442.01328g/mol
• Monoisotopic Mass: 442.01328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-5-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-ethylbutanamide

Introduction to N-5-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-ethylbutanamide (CAS No. 389074-00-4)

N-5-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-ethylbutanamide is a highly specialized compound with a molecular structure that suggests significant potential in the field of pharmaceutical research. This compound, identified by its CAS number 389074-00-4, belongs to a class of molecules known for their complex functional groups and multifaceted biological activities. The presence of a thiadiazole core, combined with an amide and carbamate moiety, positions this molecule as a candidate for further exploration in drug discovery and development.

The thiadiazole ring is a well-documented pharmacophore in medicinal chemistry, known for its role in various bioactive molecules. Its structural features contribute to properties such as metabolic stability and binding affinity to biological targets. In particular, the 1,3,4-thiadiazole scaffold has been extensively studied for its applications in antimicrobial, anti-inflammatory, and anticancer agents. The incorporation of a bromophenyl group further enhances the compound's potential by introducing additional electronic and steric effects that can modulate its interactions with biological receptors.

The carbamoylmethylsulfanyl group is another critical feature of this molecule. This functional group not only adds complexity to the structure but also opens up possibilities for further derivatization and modification. Such modifications can be tailored to optimize pharmacokinetic properties, such as solubility and bioavailability, which are crucial factors in the development of new therapeutic agents. Additionally, the amide linkage in the molecule can serve as a hinge region for designing molecules that interact with specific protein targets.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like N-5-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-ethylbutanamide. These methods leverage machine learning algorithms to predict biological activity and identify promising candidates for experimental validation. The combination of experimental data with computational predictions has significantly accelerated the drug discovery process. For instance, virtual screening has been used to identify potential inhibitors of kinases and other enzymes implicated in diseases such as cancer and inflammation.

In the context of current research, this compound shows promise as a lead molecule for developing novel therapeutic agents. The thiadiazole core is particularly relevant in the fight against antibiotic-resistant bacteria, where new classes of antibiotics are urgently needed. Studies have demonstrated that thiadiazole derivatives can disrupt bacterial cell wall synthesis and other vital processes. Similarly, the bromophenyl group may contribute to enhanced binding affinity to bacterial enzymes, making it an attractive scaffold for antibiotic development.

The amide and carbamate functionalities also suggest potential applications in anti-inflammatory therapies. Amides are known for their ability to modulate pain perception and inflammation by interacting with neurotransmitter systems. Carbamates have been explored for their role in enzyme inhibition and as intermediates in the synthesis of more complex molecules. By combining these functional groups with the thiadiazole core, researchers aim to develop compounds that exhibit both efficacy and selectivity.

Moreover, the structural complexity of N-5-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-ethylbutanamide offers opportunities for exploring novel mechanisms of action. The compound's ability to interact with multiple targets simultaneously could lead to synergistic effects that enhance therapeutic outcomes. This approach is particularly relevant in treating multifactorial diseases where modulation of multiple pathways is necessary.

Recent publications have highlighted the importance of structure-based drug design in optimizing lead compounds like this one. By understanding the three-dimensional structure of target proteins and how they interact with small molecules, chemists can make informed decisions about how to modify the compound's structure. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided valuable insights into these interactions.

The development of new synthetic methodologies has also played a crucial role in advancing research on this compound. Efficient synthetic routes allow for rapid production of analogs and derivatives, enabling researchers to quickly test different structural modifications. Advances in flow chemistry have particularly facilitated this process by allowing for scalable synthesis under controlled conditions.

In conclusion, N-5-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-ethylbutanamide (CAS No. 389074-00-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer potential applications across various therapeutic areas, including antimicrobial and anti-inflammatory treatments. The combination of computational methods, synthetic chemistry advancements, and structural biology insights continues to drive innovation in drug discovery.